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Compound of Interest

Compound Name: n2,2'-O-dimethylguanosine

Cat. No.: B12860651 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical reagents like N2,2'-O-dimethylguanosine are paramount for ensuring

laboratory safety and environmental compliance. This guide provides a procedural framework

for the safe handling and disposal of N2,2'-O-dimethylguanosine, emphasizing adherence to

institutional and regulatory standards.

Immediate Safety and Handling Protocols
N2,2'-O-dimethylguanosine is a modified purine nucleoside analog. While specific toxicity

data is limited, it should be handled with care, assuming potential hazards similar to other

nucleoside analogs used in research, some of which may have cytotoxic or mutagenic

properties. All personnel handling this compound must be trained on its potential hazards and

the necessary safety protocols.

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory when

handling N2,2'-O-dimethylguanosine in solid form or in solution. This includes:

Gloves: Nitrile or other chemically resistant gloves are required.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Lab Coat: A dedicated laboratory coat should be worn to prevent contamination of personal

clothing.
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Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a NIOSH-approved respirator may be necessary to avoid inhalation.

Engineering Controls: All work involving the solid form of N2,2'-O-dimethylguanosine or the

preparation of its solutions should be conducted in a certified chemical fume hood to minimize

inhalation exposure.

Quantitative Data Summary
The following table summarizes key quantitative data for N2,2'-O-dimethylguanosine.

Property Value

Molecular Formula C₁₂H₁₇N₅O₅

Molecular Weight 311.29 g/mol [1]

Appearance Solid[1]

Melting Point 235 - 236 °C[1]

Solubility Slightly soluble in DMSO and water.

Storage Temperature -20°C is recommended for long-term stability.

Step-by-Step Disposal Procedures
The recommended procedure for the disposal of N2,2'-O-dimethylguanosine and its

associated waste is to manage it as hazardous chemical waste. In-lab chemical degradation is

not advised without a validated protocol specific to this compound. The primary responsibility

for proper disposal lies with the Principal Investigator or Researcher.

Waste Segregation and Collection
Proper segregation of chemical waste at the point of generation is crucial for a safe and

compliant disposal process.

Solid Waste:
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Containment: Collect un-used or expired solid N2,2'-O-dimethylguanosine in its original

container or a new, clearly labeled, and sealable container.

Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the

contents: "N2,2'-O-dimethylguanosine".

Contaminated Labware (Trace Waste):

Classification: Items with minimal residual contamination, such as used vials, pipette tips,

gloves, and bench paper, are considered trace-contaminated waste.

Containment: These items should be collected in a dedicated, clearly labeled hazardous

waste bag or container.

Liquid Waste (Solutions):

Containment: Solutions containing N2,2'-O-dimethylguanosine should be collected in a

compatible, leak-proof container.

Labeling: The container must be labeled as "Hazardous Waste" and list all chemical

constituents, including solvents and the estimated concentration of N2,2'-O-
dimethylguanosine.

Storage of Hazardous Waste
All hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within

the laboratory.

Keep waste containers securely sealed to prevent spills or evaporation.

Ensure all containers are clearly labeled with their contents and associated hazards.

Store waste in secondary containment to mitigate the impact of potential leaks.

Arranging for Disposal
Contact Environmental Health and Safety (EHS): Do not attempt to dispose of N2,2'-O-
dimethylguanosine down the drain or in the regular trash. Arrange for pickup by your
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institution's Environmental Health and Safety (EHS) department.

Follow Institutional Procedures: Adhere to your institution's specific procedures for

hazardous waste pickup, which may involve submitting an online request form.

Experimental Protocols
Currently, there are no widely established and validated experimental protocols for the in-lab

chemical degradation or neutralization of N2,2'-O-dimethylguanosine for disposal purposes.

The chemical structure, particularly the dimethylamino group on the purine ring, suggests

potential reactivity, but a safe and effective degradation protocol would require thorough

investigation and validation. Therefore, the standard and recommended procedure is disposal

via your institution's hazardous waste management program.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of N2,2'-O-
dimethylguanosine.
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Caption: Disposal workflow for N2,2'-O-dimethylguanosine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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